Cas no 307313-03-7 (4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carboxylic acid)

• Product Name: 4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carboxylic acid
• CAS No: 307313-03-7
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD09056814
• CID: 300342
• PubChem ID: 21941460
• Update Time: 2025-11-02

4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridine-2-carboxylic acid
• C8H10N2O2
• Pyrazolo[1,5-a]pyridine-2-carboxylicacid, 4,5,6,7-tetrahydro-
• 4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carboxylic acid
• ANW-75256
• CTK1C1563
• MolPort-004-764-144
• PubChem23923
• SureCN1423651
• GWQKXBKREDPLAS-UHFFFAOYSA-N
• 307313-03-7
• Pyrazolo[1,5-a]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-
• AMY21443
• CS-W022044
• F2199-0086
• A5619
• DTXSID50620479
• SCHEMBL1423651
• AS-5725
• Z1198184803
• J-514056
• Pyrazolo[1,5-a]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro- (9CI)
• EN300-234780
• FT-0649804
• MFCD09056814
• BB 0256699
• AKOS000265837
• SY083335
• DB-023730
• Pyrazolo[1,5-a]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro

• MDL： MFCD09056814
• Inchi： 1S/C8H10N2O2/c11-8(12)7-5-6-3-1-2-4-10(6)9-7/h5H,1-4H2,(H,11,12)
• InChI Key： GWQKXBKREDPLAS-UHFFFAOYSA-N
• SMILES： OC(C1C=C2CCCCN2N=1)=O

Computed Properties

• Exact Mass: 166.07400
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.45
• Melting Point: 130-133°C
• Boiling Point: 397.1°C at 760 mmHg
• PSA: 55.12000
• LogP: 0.91760

4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carboxylic acid

4H,5H,6H,7H-Pyrazolo[1,5-a]pyridine-2-carboxylic Acid (CAS 307313-03-7): A Versatile Heterocyclic Building Block

The 4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carboxylic acid (CAS 307313-03-7) represents an important class of nitrogen-containing heterocyclic compounds that has gained significant attention in pharmaceutical and materials science research. This bicyclic structure combines the pyrazole and pyridine moieties, creating a unique molecular scaffold with diverse applications.

Recent trends in medicinal chemistry show growing interest in pyrazolo[1,5-a]pyridine derivatives, particularly for their potential in drug discovery. The carboxylic acid functional group at the 2-position makes this compound especially valuable as a synthetic intermediate, allowing for further derivatization through amide formation or esterification reactions.

Structural analysis reveals that 4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carboxylic acid exhibits interesting electronic properties due to its conjugated π-system. The molecule's hydrogen bonding capacity through both the carboxylic acid and nitrogen atoms contributes to its potential as a ligand in coordination chemistry and as a building block for supramolecular assemblies.

In pharmaceutical applications, researchers are particularly interested in how modifications to the pyrazolo[1,5-a]pyridine core can influence biological activity. The 2-carboxylic acid derivative serves as a key intermediate for creating novel compounds with potential therapeutic effects, aligning with current drug discovery trends targeting protein-protein interactions and allosteric modulation.

The synthesis of 4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carboxylic acid typically involves multi-step procedures starting from readily available pyridine derivatives. Recent advancements in green chemistry approaches have focused on optimizing these synthetic routes to improve yields and reduce environmental impact, addressing growing concerns about sustainable chemical production.

Material scientists have explored the use of pyrazolo[1,5-a]pyridine-2-carboxylic acid derivatives in organic electronic applications. The compound's rigid, planar structure and potential for π-π stacking make it interesting for developing organic semiconductors and luminescent materials, particularly in the context of OLED technology and molecular electronics.

Analytical characterization of 307313-03-7 typically employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structure, which is crucial for its applications in high-value research and development projects.

The stability profile of 4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carboxylic acid makes it suitable for various storage conditions, though recommendations suggest protection from prolonged exposure to moisture and extreme temperatures. Proper handling procedures should always be followed when working with this compound in laboratory settings.

Current market trends indicate growing demand for specialized heterocyclic building blocks like pyrazolo[1,5-a]pyridine derivatives, driven by pharmaceutical and materials science research. The 2-carboxylic acid variant occupies a niche position as a versatile intermediate with multiple points for further functionalization.

Research publications featuring 4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carboxylic acid have increased steadily, reflecting its expanding applications. Recent studies have explored its use in developing kinase inhibitors, antimicrobial agents, and fluorescent probes, demonstrating the compound's broad utility across different scientific disciplines.

Quality control specifications for CAS 307313-03-7 typically include purity assessments by HPLC, residual solvent analysis, and confirmation of structural integrity. These parameters are particularly important when the compound is intended for use in sensitive applications such as medicinal chemistry or material synthesis.

The future outlook for pyrazolo[1,5-a]pyridine-2-carboxylic acid appears promising, with potential applications emerging in areas such as covalent organic frameworks (COFs), metal-organic frameworks (MOFs), and as a ligand in catalytic systems. These developments align with current research priorities in sustainable chemistry and advanced materials design.

For researchers working with 4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carboxylic acid, proper documentation of synthetic procedures and analytical data is essential. The compound's growing importance in various fields makes comprehensive characterization valuable for future reference and potential patent applications.

In conclusion, 307313-03-7 represents an important structural motif in modern chemical research. Its unique combination of pyrazole and pyridine rings with a carboxylic acid functionality offers numerous possibilities for molecular design and innovation across multiple scientific disciplines.